Cas no 3186-43-4 (Ethyl 3-(propylamino)propanoate)

• Product Name: Ethyl 3-(propylamino)propanoate
• CAS No: 3186-43-4
• MF: C₈H₁₇NO₂
• MW: 159.2260825634
• MDL: MFCD01475851
• CID: 1075143
• PubChem ID: 14542866
• Update Time: 2025-06-15

Ethyl 3-(propylamino)propanoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(propylamino)propanoate
• 2-Butenoic acid, 3-(propylamino)-, ethyl ester
• 3-N-Propylamino-propionsaeureethylester
• 3-propylamino-but-2-enoic acid ethyl ester
• 3-Propylamino-crotonsaeure-aethylester
• CTK1E5461
• ethyl 3-(1-propyl)aminopropionate
• ethyl 3-(propylamino)-but-2-enoate
• ethyl 3-n-propylamino-2-butenoate
• ethyl 3-n-propylaminopropionate
• ethyl N-(n-propyl)-b-aminopropionate
• AKOS005289738
• 3186-43-4
• MFCD01475851
• ethyl-3-(propylamino)propionate
• ethyl3-(propylamino)propanoate
• NS-01241
• Ethyl 3-(propylamino)propanoate, AldrichCPR
• SCHEMBL8851605
• G72577
• EN300-7238449

• MDL： MFCD01475851
• Inchi： 1S/C8H17NO2/c1-3-6-9-7-5-8(10)11-4-2/h9H,3-7H2,1-2H3
• InChI Key： LQWPGIJZDZKYQD-UHFFFAOYSA-N
• SMILES： O(CC)C(CCNCCC)=O

Computed Properties

• Exact Mass: 159.125928785g/mol
• Monoisotopic Mass: 159.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 7
• Complexity: 104
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 38.3Ų

Ethyl 3-(propylamino)propanoate Security Information

• Hazard Category Code： 36
• Safety Instruction： 26
• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on Ethyl 3-(propylamino)propanoate

Ethyl 3-(propylamino)propanoate (CAS No. 3186-43-4): Applications and Recent Research Developments

Ethyl 3-(propylamino)propanoate, with the chemical formula C₈H₁₇NO₂ and a CAS number of 3186-43-4, is an organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This ester derivative, characterized by its propylamino functional group, exhibits a range of potential applications, particularly in the synthesis of active pharmaceutical ingredients (APIs) and fine chemicals. The compound's unique structural properties make it a valuable intermediate in various synthetic pathways, contributing to the development of novel therapeutic agents.

The< strong>Ethyl 3-(propylamino)propanoate molecule consists of a propylamine side chain attached to a propanoate ester backbone. This configuration imparts both basicity and lipophilicity, which are critical factors in drug design. The basic nature of the propylamino group allows for interactions with acidic pharmacophores, while its hydrophobic tail enhances membrane permeability, making it an attractive candidate for oral and topical formulations. These characteristics have positioned it as a key building block in medicinal chemistry.

In recent years, there has been a surge in research focusing on the applications of Ethyl 3-(propylamino)propanoate in the development of new drugs. One notable area is its role as a precursor in the synthesis of non-steroidal anti-inflammatory drugs (NSAIDs). The compound's ester functionality can be readily modified through various chemical reactions, such as hydrolysis or transesterification, to introduce different pharmacophores. For instance, studies have demonstrated its utility in generating derivatives with enhanced anti-inflammatory properties by incorporating additional functional groups like carboxylic acids or amides.

Moreover, Ethyl 3-(propylamino)propanoate has been explored in the context of central nervous system (CNS) drug development. Its ability to cross the blood-brain barrier due to its lipophilic nature makes it a promising candidate for neuroactive compounds. Recent research has shown that derivatives of this compound exhibit potential neuroprotective effects, which could be harnessed in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The propylamino group's interaction with neurotransmitter receptors has been a focal point in these studies, providing insights into its mechanism of action.

The pharmaceutical industry has also leveraged Ethyl 3-(propylamino)propanoate in the synthesis of antihypertensive agents. Its structural motif is found in several FDA-approved drugs that target vascular smooth muscle relaxation. By modifying the ester and amine functionalities, researchers have been able to fine-tune the pharmacokinetic profiles of these compounds, leading to improved efficacy and reduced side effects. This underscores the versatility of Ethyl 3-(propylamino)propanoate as a scaffold for cardiovascular drug development.

Beyond pharmaceutical applications, Ethyl 3-(propylamino)propanoate finds utility in agrochemical formulations. Its derivatives have been investigated for their potential as plant growth regulators and pesticide components. The compound's ability to interact with biological targets in plants makes it a valuable asset in developing environmentally friendly agrochemicals that enhance crop yield while minimizing ecological impact.

The synthesis of Ethyl 3-(propylamino)propanoate itself is an area of active research, with scientists continually seeking more efficient and sustainable methods. Traditional synthetic routes often involve multi-step processes that require harsh conditions or expensive reagents. However, recent advancements in catalytic chemistry have enabled greener alternatives, such as enzymatic transesterification or metal-catalyzed reactions under mild conditions. These innovations not only improve yield but also reduce waste generation, aligning with global sustainability goals.

In conclusion, Ethyl 3-(propylamino)propanoate (CAS No.3186-43-4) is a multifaceted compound with significant potential across multiple industries. Its role as an intermediate in drug synthesis, particularly for NSAIDs, CNS agents, and antihypertensives, underscores its importance in modern medicinal chemistry. Additionally, its applications in agrochemicals highlight its versatility beyond pharmaceuticals. As research continues to uncover new synthetic methodologies and applications, Ethyl 3-(propylamino)propanoate is poised to remain a cornerstone compound in both academic and industrial settings.